Cas no 70404-28-3 (6-AMINO-5-BENZYLAMINO-1-METHYLURACIL)

6-AMINO-5-BENZYLAMINO-1-METHYLURACIL structure
70404-28-3 structure
Product Name:6-AMINO-5-BENZYLAMINO-1-METHYLURACIL
CAS No:70404-28-3
MF:C12H14N4O2
MW:246.265161991119
CID:975088
PubChem ID:12500506
Update Time:2025-04-19

6-AMINO-5-BENZYLAMINO-1-METHYLURACIL Chemical and Physical Properties

Names and Identifiers

    • 6-AMINO-5-BENZYLAMINO-1-METHYLURACIL
    • 6-amino-5-(benzylamino)-1-methylpyrimidine-2,4-dione
    • 6-Amino-5-(benzylamino)-1-methylpyrimidine-2,4(1H,3H)-dione
    • DTXSID40500534
    • FT-0620917
    • 70404-28-3
    • AKOS008962120
    • DB-350363
    • Inchi: 1S/C12H14N4O2/c1-16-10(13)9(11(17)15-12(16)18)14-7-8-5-3-2-4-6-8/h2-6,14H,7,13H2,1H3,(H,15,17,18)
    • InChI Key: AVLHUERSENISNJ-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(N)N(C)C(N1)=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.11182
  • Monoisotopic Mass: 246.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.46
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